1-Amino-2-butanethiol

• CAS No.: 10514-98-4
• Molecular Formula: C4H11NS
• Molecular Weight: 105.20 g/mol
• IUPAC Name: 1-aminobutane-2-thiol
• InChI: InChI=1S/C4H11NS/c1-2-4(6)3-5/h4,6H,2-3,5H2,1H3
• InChI Key: PENUHZFHDGZEAP-UHFFFAOYSA-N
• Canonical SMILES: CCC(CN)S

Description

1-Amino-2-butanethiol (C₄H₁₁NS) is a sulfur-containing organic compound with both amine (-NH₂) and thiol (-SH) functional groups. Structurally, it consists of a four-carbon chain with an amino group at position 1 and a thiol group at position 2. This dual functionality enables its reactivity in nucleophilic and coordination chemistry, making it relevant in pharmaceutical synthesis and metal chelation. Its structural analogs, such as amino alcohols and other thiol derivatives, are better documented, allowing for comparative analysis .

Comparison with Similar Compounds

(a) 1-Amino-2-butanethiol vs. 2-Amino-1-butanol

• 2-Amino-1-butanol: C₄H₁₁NO (CAS 96-20-8; M.W. 89.14 g/mol) .
• Key Differences: The thiol group (-SH) in 1-Amino-2-butanethiol replaces the hydroxyl group (-OH) in 2-Amino-1-butanol. Thiols exhibit weaker hydrogen bonding than alcohols, leading to lower boiling points. Thiols are also more acidic (pKa ~10) compared to alcohols (pKa ~16–19) .
• Applications: 2-Amino-1-butanol is used in surfactants and corrosion inhibitors, whereas 1-Amino-2-butanethiol’s sulfur group may enhance metal-binding capacity for catalytic applications.

(b) 1-Amino-2-butanethiol vs. 2-Amino-2-methyl-1,3-propanediol

• Molecular Formula: 2-Amino-2-methyl-1,3-propanediol: C₄H₁₁NO₂ (CAS 115-69-5; M.W. 105.14 g/mol) .
• Key Differences: The diol structure (-OH groups at positions 1 and 3) and methyl branching increase polarity and hydrogen-bonding capacity, raising solubility in water. 1-Amino-2-butanethiol’s linear chain and thiol group favor solubility in organic solvents.
• Safety: 2-Amino-2-methyl-1,3-propanediol requires rigorous eye/skin protection due to irritancy , whereas thiols like 1-Amino-2-butanethiol may pose additional hazards due to sulfur toxicity and odor .

Table 1: Comparative Properties of Selected Compounds

Compound Name	CAS No.	Molecular Formula	M.W. (g/mol)	Functional Groups	Key Properties/Applications
1-Amino-2-butanethiol	N/A	C₄H₁₁NS	~105.2*	-NH₂, -SH	Chelation, synthetic intermediates
2-Amino-1-butanol	96-20-8	C₄H₁₁NO	89.14	-NH₂, -OH	Surfactants, corrosion inhibitors
2-Amino-2-methyl-1,3-propanediol	115-69-5	C₄H₁₁NO₂	105.14	-NH₂, -OH (diol)	Laboratory reagent, polymer synthesis
1-Amino-1-pentanol	40898-96-2	C₅H₁₁NO	103.16	-NH₂, -OH	Pharmaceutical intermediates

*Inferred based on substitution of sulfur for oxygen in 2-Amino-1-butanol.